molecular formula C8H16IN B15371633 2-(3-Iodopropyl)piperidine

2-(3-Iodopropyl)piperidine

Cat. No.: B15371633
M. Wt: 253.12 g/mol
InChI Key: SWFYZUMWJOPQGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3-Iodopropyl)piperidine is a piperidine derivative featuring a propyl chain substituted with an iodine atom at the third carbon, attached to the second position of the piperidine ring.

Properties

Molecular Formula

C8H16IN

Molecular Weight

253.12 g/mol

IUPAC Name

2-(3-iodopropyl)piperidine

InChI

InChI=1S/C8H16IN/c9-6-3-5-8-4-1-2-7-10-8/h8,10H,1-7H2

InChI Key

SWFYZUMWJOPQGS-UHFFFAOYSA-N

Canonical SMILES

C1CCNC(C1)CCCI

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Piperidine derivatives are widely studied for their pharmacological and chemical properties. Below is a detailed comparison of 2-(3-Iodopropyl)piperidine with structurally analogous compounds, focusing on substituent effects, receptor interactions, and pharmacological profiles.

Substituent Effects on Piperidine Nitrogen

  • 3-(3-Hydroxyphenyl)-N-(n-propyl)piperidine ():

    • This compound has a propyl group on the piperidine nitrogen and a hydroxylphenyl substituent.
    • Pharmacological Action : Exhibits opioid receptor binding, with IC₅₀ values determined for SKF10,047 and phencyclidine (PCP) binding inhibition .
    • Key Difference : The hydroxylphenyl group enhances polar interactions with receptors, whereas the iodopropyl group in 2-(3-Iodopropyl)piperidine introduces steric bulk and lipophilicity, likely altering binding kinetics and metabolic stability.
  • KAB-18 and COB-3 (): KAB-18 (phenylpropyl-piperidine derivative) shows low potency (IC₅₀ ~10.2 μM) and significant non-nAChR activity. COB-3 (small alkyl group on piperidine nitrogen) demonstrates a 14-fold increase in potency and elimination of off-target effects. Implication for 2-(3-Iodopropyl)piperidine: The bulky iodopropyl group may reduce non-specific binding compared to phenylpropyl analogs but could also limit receptor access, depending on target geometry.

Impact of Halogen Substituents

  • 3-(2-Isopropylphenoxy)piperidine (): Features an isopropylphenoxy group attached to the piperidine ring.
  • 2-(Aminomethyl)piperidine (): Contains an aminomethyl group at the 2-position of piperidine. Functional Difference: The amino group enables hydrogen bonding, while the iodopropyl group in 2-(3-Iodopropyl)piperidine may favor halogen bonding or hydrophobic interactions.

Data Tables: Key Structural and Pharmacological Comparisons

Compound Substituent Key Property Pharmacological Note Reference
2-(3-Iodopropyl)piperidine 3-Iodopropyl at C2 High lipophilicity, halogen bonding Theoretical enhanced CNS penetration N/A
3-(3-Hydroxyphenyl)-N-propylpiperidine N-propyl, 3-hydroxyphenyl IC₅₀ ~10 μM (SKF10,047 binding inhibition) Opioid/PCP receptor interaction
KAB-18 Phenylpropyl-piperidine IC₅₀ 10.2 μM, ≥90% non-nAChR activity Low selectivity due to bulky substituent
COB-3 Small alkyl-piperidine IC₅₀ ~0.7 μM, no non-nAChR effects Optimized potency and selectivity
3-(2-Isopropylphenoxy)piperidine Isopropylphenoxy Moderate steric bulk Potential ion channel modulation

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.